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Compound of Interest

Compound Name: KEA1-97

Cat. No.: B608326 Get Quote

Essential Safety and Handling Guide for KEA1-
97
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of KEA1-97, a novel Thioredoxin-Caspase 3 interaction disruptor utilized in biomedical

research. The following procedural guidance is designed to ensure the safety of laboratory

personnel and the integrity of experimental protocols.

Compound Information
KEA1-97 is a dichlorotriazine-based covalent ligand that has been identified as a disruptor of

the interaction between thioredoxin and caspase 3.[1][2][3] This disruption leads to the

activation of caspases and the induction of apoptosis, making it a compound of interest in

cancer research, particularly for triple-negative breast cancer.[1][2][3] It is a white to beige

powder, soluble in DMSO.

Chemical Properties:
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Property Value

Molecular Formula C₁₅H₉Cl₂FN₄

Appearance White to beige powder

Solubility DMSO: 2 mg/mL (clear)

Storage Temperature 2-8°C

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for KEA1-97 is not publicly available, its classification

as a combustible solid and its nature as a biologically active compound necessitate stringent

safety precautions.

Primary Hazards:

Combustible Solid: May ignite with a source of ignition. Risk of fire may be increased by

shock or friction.

Potential Biological Activity: As a disruptor of a key cellular pathway, it should be handled

with care to avoid unintended biological effects.

Irritant: May cause irritation to the skin, eyes, and respiratory tract.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[4][5][6]

Protects against dust particles

and potential splashes.

Face Protection
Face shield (in addition to

goggles)

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended).[4]

Prevents skin contact and

absorption.

Body Protection

Flame-resistant lab coat, fully

buttoned with sleeves of

sufficient length.[4]

Protects skin and clothing from

spills and potential ignition.

Footwear Closed-toe shoes.
Prevents injuries from dropped

objects or spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[4] If

weighing or transferring

powder outside of a hood, a

NIOSH-approved respirator

may be necessary.

Minimizes inhalation of the

powdered compound.

Operational and Handling Plan
Adherence to standard laboratory safety protocols is paramount when working with KEA1-97.

Step-by-Step Handling Procedure:

Preparation:

Read and understand this entire guide before handling the compound.

Ensure all necessary PPE is available and in good condition.
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Designate a specific work area in a well-ventilated laboratory or a chemical fume hood.[4]

Have an appropriate fire extinguisher readily accessible.

Handling:

Wear all required PPE before handling the container.

Avoid creating dust when opening and handling the solid compound.[4]

Use a spatula or other appropriate tool to transfer the powder.

For creating solutions, add the solvent (e.g., DMSO) to the pre-weighed KEA1-97 powder

slowly to minimize aerosolization.

Wash hands thoroughly after handling, even if gloves were worn.[4]

Storage:

Store KEA1-97 in its original, tightly sealed container in a cool, dry, and well-ventilated

area at 2-8°C.

Store away from heat, sparks, and open flames.[7]

Segregate from incompatible materials, such as strong oxidizing agents.

Disposal Plan
All waste containing KEA1-97 must be treated as hazardous chemical and potentially

biohazardous waste.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled hazardous

waste container. The container should be a

cardboard box lined with two red biohazard

bags.[8]

Liquid Waste
Collect in a labeled, leak-proof hazardous waste

container. Do not pour down the drain.[7][9]

Contaminated PPE Dispose of as solid hazardous waste.

All waste must be disposed of through your institution's environmental health and safety (EHS)

office in accordance with local, state, and federal regulations.[7][9][10]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for handling KEA1-97 in a research

setting and its known mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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